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Anwendungs- und Protokollleitfaden

Thema: Derivatisierung von 5-(2-Chlorethyl)-2,3-dihydrobenzofuran für biologische Assays

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Zusammenfassung für die Geschäftsleitung
Dieses Dokument bietet eine detaillierte technische Anleitung zur chemischen Modifikation

(Derivatisierung) von 5-(2-Chlorethyl)-2,3-dihydrobenzofuran, einer wichtigen

Ausgangsverbindung in der medizinischen Chemie. Das zentrale reaktive Zentrum, die 2-

Chlorethyl-Seitenkette, ermöglicht eine Vielzahl von chemischen Umwandlungen,

insbesondere durch nukleophile Substitutionsreaktionen.[1] Solche Derivatisierungen sind

entscheidend für die Erstellung von Substanzbibliotheken, die für das Screening auf neue

biologische Aktivitäten unerlässlich sind. Der 2,3-Dihydrobenzofuran-Kern ist ein bekanntes

"privilegiertes Gerüst" in der Arzneimittelentwicklung, das in zahlreichen biologisch aktiven

Molekülen vorkommt.[2][3] Dieses Dokument beschreibt validierte Protokolle zur Synthese

einer diversifizierten Bibliothek von Analoga und stellt detaillierte Methoden für deren

anschließende Evaluierung in relevanten biologischen Assays vor, darunter Zytotoxizitäts-,

Enzymhemmungs- und G-Protein-gekoppelte Rezeptor (GPCR)-Screening-Assays.
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Einleitung: Das chemische und biologische
Potenzial von 2,3-Dihydrobenzofuranen
Der 2,3-Dihydrobenzofuran-Kern ist ein heterozyklisches Gerüst, das in einer Vielzahl von

Naturstoffen und synthetischen Verbindungen mit bemerkenswerten pharmakologischen

Eigenschaften vorkommt.[4][5][6] Moleküle, die dieses Gerüst enthalten, haben ein breites

Spektrum an biologischen Aktivitäten gezeigt, darunter entzündungshemmende,

krebsbekämpfende, antioxidative und antivirale Wirkungen.[4][5][7] Die "privilegierte" Natur

dieses Gerüsts macht es zu einer attraktiven Ausgangsbasis für die Entwicklung neuer

Therapeutika.

5-(2-Chlorethyl)-2,3-dihydrobenzofuran (CAS: 943034-50-2) ist ein besonders wertvolles

Zwischenprodukt.[8][9] Seine chemische Struktur kombiniert den stabilen Dihydrobenzofuran-

Kern mit einer reaktiven Chlorethyl-Seitenkette. Diese Seitenkette ist anfällig für nukleophile

Substitutionsreaktionen, was die einfache Anbindung einer Vielzahl von funktionellen Gruppen

ermöglicht.[1] Diese strategische Funktionalisierung ist der Schlüssel zur Erforschung des

chemischen Raums um das Dihydrobenzofuran-Gerüst und zur Identifizierung neuer

Leitstrukturen in der Arzneimittelforschung. Ein prominentes Beispiel für seine Anwendung ist

die Synthese von Darifenacin, einem Muskarinrezeptor-Antagonisten zur Behandlung der

überaktiven Blase, was die Relevanz dieses Moleküls für GPCR-zielgerichtete Therapien

unterstreicht.[8]

Strategie zur Derivatisierung: Erstellung einer
fokussierten Substanzbibliothek
Die primäre Strategie zur Derivatisierung von 5-(2-Chlorethyl)-2,3-dihydrobenzofuran nutzt die

Reaktivität der Alkylchloridgruppe. Durch nukleophile Substitutionsreaktionen (SN) kann das

Chloratom durch eine Vielzahl von Nukleophilen ersetzt werden, um eine Bibliothek von

Verbindungen mit unterschiedlichen physikochemischen Eigenschaften zu erstellen.

Allgemeiner Reaktionsmechanismus
Die Reaktion folgt typischerweise einem SN2-Mechanismus, bei dem ein Nukleophil das

Kohlenstoffatom angreift, das an das Chloratom gebunden ist, was zur Verdrängung des
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Chloridions führt. Die Wahl des Lösungsmittels, der Temperatur und der Base (falls erforderlich,

um das Nukleophil zu deprotonieren) sind entscheidend für den Erfolg der Reaktion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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